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Compound of Interest

Compound Name: 2-Mercaptobenzothiazole

Cat. No.: B1676294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for studying

the interaction of 2-Mercaptobenzothiazole (MBT), a widely used corrosion inhibitor, with

copper surfaces using Electrochemical Impedance Spectroscopy (EIS).

Introduction
2-Mercaptobenzothiazole (MBT) is an effective corrosion inhibitor for copper and its alloys,

finding applications in various industrial processes. Its efficacy stems from its ability to adsorb

onto the copper surface, forming a protective barrier against corrosive agents. This protective

layer is believed to be a complex of Cu(I) and MBT, potentially of a polymeric nature.[1][2] The

adsorption process involves the formation of chemical bonds between copper (I) cations and

the exo-sulfur and nitrogen atoms of the MBT molecule.[1][2] EIS is a powerful non-destructive

technique used to investigate the formation and properties of this protective film, providing

quantitative data on the corrosion resistance of the system.

Principle of Inhibition
The primary mechanism of corrosion inhibition by MBT on copper involves the formation of a

protective film that acts as a barrier to both anodic and cathodic reactions.[3] In neutral to

acidic environments, MBT molecules or their anions adsorb onto the copper surface. In neutral
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phosphate solutions, this leads to the formation of a Cu(I)MBT complex, which prevents the

precipitation of copper (II) phosphate.[1][2] The thickness of this protective film can increase

with immersion time, reaching several nanometers.[1][2]

The adsorption of MBT on the copper surface can occur through different modes, with the

thione form of MBT showing a more stable adsorption than the thiol form.[1] The interaction

involves the exo-cyclic sulfur and nitrogen atoms, and in some cases, the endo-cyclic sulfur

atom, bonding with the copper surface.[1][2] This adsorption can be influenced by the pH of the

environment and the surface state of the copper.[2]

Experimental Protocol: EIS Measurement
This protocol outlines the steps for performing EIS measurements to evaluate the performance

of MBT as a corrosion inhibitor for copper.

1. Materials and Reagents:

Working Electrode: High-purity copper specimen. The exposed area should be well-defined,

for example, by embedding the copper in an insulating resin.

Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

Counter Electrode: Platinum grid or graphite rod with a large surface area.

Electrolyte: A corrosive medium such as 3.5 wt% NaCl solution, 0.5 M H₂SO₄, or 10 mM HCl.

[3][4] The choice of electrolyte will depend on the specific application being investigated.

Inhibitor: 2-Mercaptobenzothiazole (MBT) of analytical grade. A stock solution should be

prepared in a suitable solvent (e.g., ethanol or isopropanol) and then diluted to the desired

concentrations in the electrolyte.[3]

Polishing materials: Silicon carbide (SiC) abrasive papers of various grades (e.g., 600, 800,

1200 grit) and alumina or diamond paste for final polishing.

Cleaning solvents: Acetone, ethanol, and deionized water.

2. Electrode Preparation:
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Mechanically polish the copper working electrode surface with successively finer grades of

SiC abrasive paper.

Perform a final polishing step using alumina or diamond paste to achieve a mirror-like finish.

Rinse the electrode thoroughly with deionized water.

Degrease the electrode by sonicating in acetone and then ethanol.

Rinse again with deionized water and dry with a stream of nitrogen or clean air.

Immediately immerse the prepared electrode in the test solution to prevent re-oxidation.

3. Electrochemical Cell Setup:

Assemble a standard three-electrode electrochemical cell.

Place the prepared copper working electrode, the reference electrode, and the counter

electrode in the cell containing the electrolyte with the desired concentration of MBT.

Ensure the reference electrode tip is positioned close to the working electrode surface to

minimize ohmic drop.

4. EIS Measurement Parameters:

Connect the electrochemical cell to a potentiostat equipped with a frequency response

analyzer (FRA).

Allow the system to stabilize by monitoring the open-circuit potential (OCP) until a steady

state is reached (typically 30-60 minutes).

Perform the EIS measurement at the OCP.

Apply a small amplitude sinusoidal AC voltage perturbation, typically 10 mV, to the system.[5]

Scan a frequency range from high to low frequencies, for example, from 100 kHz to 10 mHz.

[5]
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5. Data Analysis:

The collected impedance data is typically represented as Nyquist and Bode plots.

Analyze the data by fitting it to an appropriate equivalent electrical circuit (EEC) model. A

common model for such systems includes the solution resistance (Rs), the charge transfer

resistance (Rct), and a constant phase element (CPE) to account for the non-ideal

capacitance of the double layer.

The inhibition efficiency (η%) can be calculated from the charge transfer resistance values

using the following equation:

η% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100

where Rct(inh) is the charge transfer resistance in the presence of the inhibitor and

Rct(blank) is the charge transfer resistance in the blank (uninhibited) solution.

Quantitative Data Summary
The following table summarizes typical quantitative data obtained from EIS studies of MBT on

copper. The values can vary depending on the specific experimental conditions such as the

corrosive medium, MBT concentration, and immersion time.

Parameter Value Conditions Reference

Surface Coverage (θ) 0.01 - 0.50
1x10⁻⁶ to 1x10⁻¹ M

MBT in water
[6][7]

Free Energy of

Adsorption (ΔGads)
-5.59 kJ mol⁻¹ MBT in water [6][7]

Inhibition Efficiency

(η%)
Up to 95.3%

0.75 mM MBT with

0.25 mM KI in 0.5 M

H₂SO₄

[8]

Film Thickness 8 - 9 nm

After 12 hours

immersion in neutral

phosphate solution

with MBT

[1][2]
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Caption: Experimental workflow for EIS analysis of MBT on copper.
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Caption: Simplified mechanism of copper corrosion inhibition by MBT.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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